Cas no 2172179-70-1 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-2-methylpropanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-2-methylpropanoic acid
• CAS No: 2172179-70-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6082560
• PubChem ID: 165960860
• Update Time: 2025-05-20

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-2-methylpropanoic acid
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-2-methylpropanoic acid
• 2172179-70-1
• EN300-1493668

• Inchi： 1S/C27H34N2O5/c1-17(2)13-18(14-24(30)29-27(3,4)25(31)32)15-28-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,13-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： UWYXCDZFUBEDGE-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-2-methylpropanoic acid

Compound CAS No. 2172179-70-1: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-2-methylpropanoic Acid

The compound with CAS number 2172179-70-1, known as 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-2-methylpropanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biochemistry. This compound belongs to the class of amino acids modified with protective groups, specifically featuring a fluorenylmethoxycarbonyl (Fmoc) group, which is widely used in peptide synthesis to protect amino groups during solid-phase synthesis.

The structure of this compound consists of a central propanoic acid backbone with a methyl substituent at the second carbon, making it a branched amino acid derivative. The side chain includes a hexanamide group substituted at the third position with an Fmoc-amino methyl group and a methyl group at the fifth position. This unique structure suggests that the compound may have applications in peptide synthesis, drug delivery systems, and as a building block for more complex biomolecules.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. The Fmoc group's ability to protect amino groups during synthesis has made it a cornerstone in the development of synthetic peptides, which are critical in drug discovery and vaccine development.

In terms of pharmacokinetics, compounds like this one are often studied for their bioavailability and metabolic stability. The presence of the Fmoc group may influence these properties, making it essential to evaluate its impact on the overall pharmacokinetic profile. Recent research has also explored the use of Fmoc-containing peptides in targeted drug delivery systems, where they can serve as carriers for therapeutic agents.

The synthesis of this compound involves multi-step processes, including nucleophilic acyl substitution and amide bond formation. The use of Fmoc chemistry ensures that the amino group remains protected during these steps, preventing unwanted side reactions and ensuring high yields. The final product is purified using chromatographic techniques such as high-performance liquid chromatography (HPLC) to ensure its purity and quality.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure, confirming the presence of all functional groups and substituents.

In conclusion, CAS No. 2172179-70-1 represents a significant advancement in peptide chemistry, offering new possibilities for synthetic biology and drug development. Its unique structure and functional groups make it a valuable tool for researchers working in these fields.